Cas no 1704954-57-3 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1704954-57-3
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 6239674
• PubChem ID: 104770790
• Update Time: 2025-05-24

(3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• EN300-1284719
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• 1704954-57-3

• Inchi： 1S/C12H18N2O4S/c1-7-6-19-10(13-7)8(5-9(15)16)14-11(17)18-12(2,3)4/h6,8H,5H2,1-4H3,(H,14,17)(H,15,16)/t8-/m1/s1
• InChI Key： FHWSXGBUVQAYAQ-MRVPVSSYSA-N
• SMILES： S1C=C(C)N=C1[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid

Comprehensive Overview of (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1704954-57-3)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid, identified by its CAS No. 1704954-57-3, is a chiral organic molecule featuring a thiazole ring and a tert-butoxycarbonyl (Boc) protected amino group. This structure makes it a valuable intermediate in pharmaceutical synthesis, particularly in the development of peptide-based therapeutics and small-molecule drugs. Its unique stereochemistry and functional groups contribute to its role in modulating biological activity, attracting interest from researchers in medicinal chemistry and drug discovery.

Recent trends in AI-driven drug design and computational chemistry have amplified the demand for specialized building blocks like (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid. Searches for "Boc-protected amino acids" and "thiazole derivatives in drug development" have surged, reflecting its relevance in targeted therapy and enzyme inhibition studies. The compound’s chiral purity and compatibility with solid-phase peptide synthesis (SPPS) further enhance its utility in creating biologically active compounds.

From a synthetic perspective, the 4-methyl-1,3-thiazol-2-yl moiety in this compound is notable for its heterocyclic properties, often associated with antimicrobial and anti-inflammatory activities. The Boc group serves as a temporary protecting group for amines, enabling selective reactions in multi-step syntheses. Researchers frequently inquire about "how to deprotect Boc groups" or "applications of thiazole in medicinal chemistry," underscoring the compound’s practical significance.

In the context of green chemistry, the efficient synthesis and purification of (3R)-3-{(tert-butoxy)carbonylamino}-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid align with efforts to reduce waste and improve atom economy. Its stability under mild conditions makes it suitable for high-throughput screening and combinatorial chemistry, addressing the growing need for diverse compound libraries in early-stage drug discovery.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring optical purity and structural integrity. FAQs like "how to analyze chiral compounds" or "Boc-amino acid stability" highlight the technical challenges and solutions associated with its use. As the pharmaceutical industry shifts toward personalized medicine, intermediates like CAS No. 1704954-57-3 will remain pivotal in designing next-generation therapeutics.